Cas no 1807195-90-9 (Methyl 2-cyano-5-methyl-4-nitrobenzoate)

• Product Name: Methyl 2-cyano-5-methyl-4-nitrobenzoate
• CAS No: 1807195-90-9
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 4951440
• Update Time: 2025-05-25

Methyl 2-cyano-5-methyl-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-methyl-4-nitrobenzoate

• Inchi： 1S/C10H8N2O4/c1-6-3-8(10(13)16-2)7(5-11)4-9(6)12(14)15/h3-4H,1-2H3
• InChI Key： QQQWGYJXIXLMMZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C#N)=CC(=C(C)C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 1.7
• Topological Polar Surface Area: 95.9

Additional information on Methyl 2-cyano-5-methyl-4-nitrobenzoate

Comprehensive Overview of Methyl 2-cyano-5-methyl-4-nitrobenzoate (CAS No. 1807195-90-9)

Methyl 2-cyano-5-methyl-4-nitrobenzoate (CAS No. 1807195-90-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, methyl ester, and nitro substituent, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound’s CAS number 1807195-90-9 is a critical identifier for regulatory and procurement purposes. Its systematic name, Methyl 2-cyano-5-methyl-4-nitrobenzoate, highlights its functional groups, which are often searched in databases like SciFinder and Reaxys. Recent trends show growing queries about "nitrobenzoate derivatives" and "cyano ester applications," reflecting its relevance in modern chemistry. This article explores its properties, synthesis, and applications while addressing common questions from the scientific community.

One of the key features of Methyl 2-cyano-5-methyl-4-nitrobenzoate is its role as a building block in medicinal chemistry. The nitro group and cyano moiety offer sites for further functionalization, enabling the creation of libraries for high-throughput screening. Searches for "nitro-aromatic compounds in drug design" have surged, aligning with its utility in developing kinase inhibitors and antimicrobial agents. Its methyl ester group also facilitates hydrolysis, a property exploited in prodrug synthesis.

From an industrial perspective, CAS 1807195-90-9 is gaining attention for its potential in agrochemicals. The compound’s electron-withdrawing groups enhance its reactivity in nucleophilic substitution reactions, a topic frequently searched alongside "pesticide intermediate synthesis." Its stability under controlled conditions makes it suitable for scalable production, addressing the demand for sustainable chemical processes.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling of Methyl 2-cyano-5-methyl-4-nitrobenzoate is essential to avoid decomposition risks. Queries like "benzoate derivatives stability" and "safe storage of nitro compounds" underscore the need for clear guidelines, which are provided in its Material Safety Data Sheet (MSDS).

In conclusion, Methyl 2-cyano-5-methyl-4-nitrobenzoate (CAS No. 1807195-90-9) is a versatile compound bridging academic research and industrial applications. Its structural motifs align with trending topics such as "green chemistry" and "molecular diversity," making it a subject of ongoing exploration. As synthetic methodologies advance, this compound is poised to play a pivotal role in innovation.